Cas no 174180-57-5 (3-(Bromomethyl)-1-methyl-1H-indazole)

3-(Bromomethyl)-1-methyl-1H-indazole is a brominated indazole derivative commonly employed as a versatile intermediate in organic synthesis and pharmaceutical research. The bromomethyl group at the 3-position enhances its reactivity, facilitating further functionalization through nucleophilic substitution or cross-coupling reactions. Its indazole core provides a stable heterocyclic framework, making it valuable for constructing biologically active compounds, particularly in medicinal chemistry applications. The compound’s high purity and well-defined structure ensure reproducibility in synthetic pathways. Suitable for use under controlled conditions, it is often utilized in the development of kinase inhibitors and other small-molecule therapeutics. Proper handling is required due to its sensitivity to moisture and potential reactivity.
3-(Bromomethyl)-1-methyl-1H-indazole structure
174180-57-5 structure
Product Name:3-(Bromomethyl)-1-methyl-1H-indazole
CAS No:174180-57-5
MF:C9H9BrN2
MW:225.085160970688
MDL:MFCD22412488
CID:1359014
PubChem ID:10775548
Update Time:2025-05-28

3-(Bromomethyl)-1-methyl-1H-indazole Chemical and Physical Properties

Names and Identifiers

    • 1H-Indazole, 3-(bromomethyl)-1-methyl-
    • 3-(bromomethyl)-1-methylindazole
    • 3-(Bromomethyl)-1-methyl-1H-indazole
    • 1-Methyl-3-bromomethyl-1H-indazole
    • RCHJAMWXOFEHBQ-UHFFFAOYSA-N
    • AB0052105
    • SCHEMBL8426902
    • AKOS019793779
    • EN300-318370
    • CS-0018754
    • 174180-57-5
    • MFCD22412488
    • AS-33317
    • MDL： MFCD22412488
    • Inchi： 1S/C9H9BrN2/c1-12-9-5-3-2-4-7(9)8(6-10)11-12/h2-5H,6H2,1H3
    • InChI Key： RCHJAMWXOFEHBQ-UHFFFAOYSA-N
    • SMILES： BrCC1C2C=CC=CC=2N(C)N=1

Computed Properties

  • Exact Mass: 223.99497
  • Monoisotopic Mass: 223.99491g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.8
  • XLogP3: 2.2

Experimental Properties

  • PSA: 17.82

3-(Bromomethyl)-1-methyl-1H-indazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-LH701-1g
3-(Bromomethyl)-1-methyl-1H-indazole
 174180-57-5 95%
1g
 2849.0CNY 2021-07-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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 174180-57-5 95%
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Chemenu
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 174180-57-5 95%
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Chemenu
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 174180-57-5 95%
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3-(Bromomethyl)-1-methyl-1H-indazole Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:174180-57-5)3-(Bromomethyl)-1-methyl-1H-indazole
Order Number:A1135959
Stock Status:in Stock
Quantity:100mg/250mg/1g/5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 22:40
Price ($):249.0/374.0/749.0/1154.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:174180-57-5)3-(Bromomethyl)-1-methyl-1H-indazole
A1135959
Purity:99%/99%/99%/99%
Quantity:100mg/250mg/1g/5g
Price ($):249.0/374.0/749.0/1154.0
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